79-41-4

Methacrylic acid

In Stock

• CAS RN:
• 79-41-4

• Formula:
• C4H6O2
  CH2=C(CH3)COOH
  C4H6O2

• InChI:
• InChI=1S/C4H6O2/c1-3(2)4(5)6/h1H2,2H3,(H,5,6)

• InChIKey:
• CERQOIWHTDAKMF-UHFFFAOYSA-N

• Methacrylic acid (MAA) is an organic compound, colorless, viscous liquid. It is a monofunctional methacrylayte monomer. It is soluble in warm water and miscible in most organic solvents. MAA is used as a starting material for the production of its esters, especially methyl methacrylate and poly methyl methacrylate (PMMA).
  Methacrylic acid appears as a clear colorless liquid (or low-melting solid) with a pungent odor. Corrosive to metals and tissue. Flash point 170°F. Melting point 61°F. May polymerize exothermically if heated or contaminated. If the polymerization takes place inside a container, the container may rupture violently. Less dense than water. Vapors heavier than air. Used to make plastics.
  Methacrylic acid is an alpha,beta-unsaturated monocarboxylic acid that is acrylic acid in which the hydrogen at position 2 is substituted by a methyl group. It derives f...

Indirubin

In Stock

• CAS RN:
• 479-41-4

• Formula:
• C16H10N2O2

• InChI:
• InChI=1S/C16H10N2O2/c19-15-10-6-2-4-8-12(10)17-14(15)13-9-5-1-3-7-11(9)18-16(13)20/h1-8,17H,(H,18,20)/b14-13-

• InChIKey:
• CRDNMYFJWFXOCH-YPKPFQOOSA-N

• Potent cyclin-dependent kinase (CDK) and GSK-3β inhibitor (IC50 values are 5.5 μM at CDK5, 9 μM at CDK1 and 600 nM at GSK-3β). Antimitotic and antitumoral properties induces cell cycle arrest, inhibits cell proliferation AMPK, LCK and SGK. Inhibits CDK5- and GSK-3β-mediated tau phosphorylation, an over-active process in Alzheimer disease states.
  Indirubin is a natural product originally extracted from roots and leaves of the Indigo plant (I. tinctoria) used in traditional Chinese medicine for anti-inflammatory, anti-tumor, and neuroprotective effects. Indirubin inhibits glycogen synthase kinase-3 (IC50 = 2.5 μM) and cyclin-dependent kinases 1 and 5 (IC50 = 10 μM for both isoforms).
  Indirubin is a potent and selective CDK inhibitor. Indirubin is the active ingredient of Danggui Longhui Wan, a mixture of plants that is used in traditional Chinese medicine to treat ...

N-[(E)-1-(4,5-dimethoxy-2-nitrophenyl)-3-(4-hydroxyanilino)-3-oxoprop-1-en-2-yl]benzamide

• CAS RN:
• 5679-41-4

• Formula:
• C24H21N3O7

• InChI:
• InChI=1S/C24H21N3O7/c1-33-21-13-16(20(27(31)32)14-22(21)34-2)12-19(26-23(29)15-6-4-3-5-7-15)24(30)25-17-8-10-18(28)11-9-17/h3-14,28H,1-2H3,(H,25,30)(H,26,29)/b19-12+

• InChIKey:
• BSGCMGLSWNZITD-XDHOZWIPSA-N

• N-[(E)-1-(4,5-dimethoxy-2-nitrophenyl)-3-(4-hydroxyanilino)-3-oxoprop-1-en-2-yl]benzamide is a useful research compound. Its molecular formula is C24H21N3O7 and its molecular weight is 463.4 g/mol. The purity is usually 95%.

Methyl 3-(2-oxopyrrolidin-1-yl)benzoate

In Stock

• CAS RN:
• 5279-41-4

• Formula:
• C12H13NO3

• InChI:
• InChI=1S/C12H13NO3/c1-16-12(15)9-4-2-5-10(8-9)13-7-3-6-11(13)14/h2,4-5,8H,3,6-7H2,1H3

• InChIKey:
• JTVFAEPZESYNNJ-UHFFFAOYSA-N

• Methyl 3-(2-oxopyrrolidin-1-yl)benzoate is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.

Difluorophosphoric acid

In Stock

• CAS RN:
• 13779-41-4

• Formula:
• F2HO2P

• InChI:
• InChI=1S/F2HO2P/c1-5(2,3)4/h(H,3,4)

• InChIKey:
• DGTVXEHQMSJRPE-UHFFFAOYSA-N

• Difluorophosphoric acid, anhydrous appears as a mobile colorless strongly fuming liquid. Density 1.583 g / cm3. Corrosive to glass, fabric, metals and tissue.

4-(2-furoyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one

• CAS RN:
• 505079-41-4

• Formula:
• C19H19NO7

• InChI:
• InChI=1S/C19H19NO7/c1-25-9-7-20-16(11-5-6-12(21)14(10-11)26-2)15(18(23)19(20)24)17(22)13-4-3-8-27-13/h3-6,8,10,16,21,23H,7,9H2,1-2H3

• InChIKey:
• XZHGIKYKTUSZKE-UHFFFAOYSA-N

• 4-(2-furoyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C19H19NO7 and its molecular weight is 373.4g/mol. The purity is usually 95%.

N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851979-41-4

• Formula:
• C15H13N3OS

• InChI:
• InChI=1S/C15H13N3OS/c1-10-7-8-12-13(9-10)20-15(16-12)18-17-14(19)11-5-3-2-4-6-11/h2-9H,1H3,(H,16,18)(H,17,19)

• InChIKey:
• RSEGPZSEPPORKC-UHFFFAOYSA-N

• N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C15H13N3OS and its molecular weight is 283.35. The purity is usually 95%.

Ethyl 2-[2-oxo-4-(2-oxochromen-3-yl)chromen-7-yl]oxyacetate

In Stock

• CAS RN:
• 869079-41-4

• Formula:
• C22H16O7

• InChI:
• InChI=1S/C22H16O7/c1-2-26-21(24)12-27-14-7-8-15-16(11-20(23)28-19(15)10-14)17-9-13-5-3-4-6-18(13)29-22(17)25/h3-11H,2,12H2,1H3

• InChIKey:
• AKDHJNNJVCZYDS-UHFFFAOYSA-N

• Ethyl 2-[2-oxo-4-(2-oxochromen-3-yl)chromen-7-yl]oxyacetate is a useful research compound. Its molecular formula is C22H16O7 and its molecular weight is 392.363. The purity is usually 95%.

2',6'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898779-41-4

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-8-9-17(12-16(13)4)10-11-18(20)19-14(2)6-5-7-15(19)3/h5-9,12H,10-11H2,1-4H3

• InChIKey:
• FBSVZCXRYBRWSO-UHFFFAOYSA-N

• 2',6'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

3-[5-({2-[(4-isopropylphenyl)amino]-2-oxoethyl}thio)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl]-N-(2-phenylethyl)propanamide

• CAS RN:
• 1103979-41-4

• Formula:
• C32H33N5O3S

• InChI:
• InChI=1S/C32H33N5O3S/c1-21(2)23-12-14-24(15-13-23)34-29(39)20-41-32-36-26-11-7-6-10-25(26)30-35-27(31(40)37(30)32)16-17-28(38)33-19-18-22-8-4-3-5-9-22/h3-15,21,27H,16-20H2,1-2H3,(H,33,38)(H,34,39)

• InChIKey:
• OLQNAJSUWGGBCK-UHFFFAOYSA-N

• 3-[5-({2-[(4-isopropylphenyl)amino]-2-oxoethyl}thio)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl]-N-(2-phenylethyl)propanamide is a useful research compound. Its molecular formula is C32H33N5O3S and its molecular weight is 567.7. The purity is usually 95%.

1-(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)-2-(2-methoxyphenoxy)ethan-1-one

In Stock

• CAS RN:
• 2175979-41-4

• Formula:
• C16H19F2NO3

• InChI:
• InChI=1S/C16H19F2NO3/c1-21-12-4-2-3-5-13(12)22-10-14(20)19-8-6-15(7-9-19)11-16(15,17)18/h2-5H,6-11H2,1H3

• InChIKey:
• MKYXEHDUNJKNMD-UHFFFAOYSA-N

• 1-(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)-2-(2-methoxyphenoxy)ethan-1-one is a useful research compound. Its molecular formula is C16H19F2NO3 and its molecular weight is 311.329. The purity is usually 95%.

2-(1H-1,2,4-Triazol-3-yl)morpholine dihydrochloride

In Stock

• CAS RN:
• 2219379-41-4

• Formula:
• C6H12Cl2N4O

• InChI:
• InChI=1S/C6H10N4O.2ClH/c1-2-11-5(3-7-1)6-8-4-9-10-6;;/h4-5,7H,1-3H2,(H,8,9,10);2*1H

• InChIKey:
• UXLSERPTMCMOOI-UHFFFAOYSA-N

• 2-(1H-1,2,4-Triazol-3-yl)morpholine dihydrochloride is a useful research compound. Its molecular formula is C6H12Cl2N4O and its molecular weight is 227.09. The purity is usually 95%.

1-[(Cyclobutylamino)methyl]cyclobutan-1-ol

In Stock

• CAS RN:
• 1598479-41-4

• Formula:
• C9H17NO

• InChI:
• InChI=1S/C9H17NO/c11-9(5-2-6-9)7-10-8-3-1-4-8/h8,10-11H,1-7H2

• InChIKey:
• KVPJLXGPJUJCEQ-UHFFFAOYSA-N

• 1-[(Cyclobutylamino)methyl]cyclobutan-1-ol is a useful research compound. Its molecular formula is C9H17NO and its molecular weight is 155.24 g/mol. The purity is usually 95%.